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Compound of Interest

Compound Name: SB-590885

Cat. No.: B7944343

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SB-590885 is a potent and selective small-molecule inhibitor of B-Raf kinase.[1] As a key

component of the MAPK/ERK signaling pathway, the B-Raf kinase is a critical regulator of cell

division, differentiation, and secretion.[2] Activating mutations in the BRAF gene, particularly

the V600E mutation, are prevalent in various cancers, including melanoma, leading to

constitutive activation of the MAPK/ERK pathway and uncontrolled cell proliferation.[2][3] SB-
590885 exhibits high selectivity for B-Raf over other kinases, making it a valuable tool for

studying the biological roles of B-Raf and for preclinical cancer research.[1] These application

notes provide detailed protocols for the storage, handling, and in vitro use of SB-590885.

Storage and Stability
Proper storage of SB-590885 is crucial to maintain its integrity and activity. Below are the

recommended storage conditions for both the solid compound and solutions.

Table 1: Storage and Stability of SB-590885 (Solid Form)
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Storage Temperature Shelf Life Notes

-20°C Up to 3 years
Recommended for long-term

storage.

4°C Up to 2 years
Suitable for shorter-term

storage.

Table 2: Storage and Stability of SB-590885 (in DMSO)
Storage Temperature Shelf Life Notes

-80°C 1 to 2 years
Aliquot to avoid repeated

freeze-thaw cycles.

-20°C 1 month to 1 year

Shorter-term storage for

working solutions. Aliquoting is

recommended.

Note: There is some variability in the reported stability of stock solutions. For critical

experiments, it is advisable to use freshly prepared solutions or those stored at -80°C for no

longer than one year.

Preparation of Stock Solutions
For most in vitro applications, SB-590885 is dissolved in dimethyl sulfoxide (DMSO). Due to the

hygroscopic nature of DMSO, it is recommended to use a fresh, unopened bottle to ensure

maximum solubility.

Table 3: Preparation of SB-590885 Stock Solutions in
DMSO

Desired Concentration
Mass of SB-590885 (for 1
mL DMSO)

Molar Concentration

10 mg/mL 10 mg 22.05 mM

5 mg/mL 5 mg 11.02 mM

1 mg/mL 1 mg 2.205 mM
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Molecular Weight of SB-590885: 453.54 g/mol

Protocol for Solubilization:

Weigh the desired amount of SB-590885 powder.

Add the appropriate volume of high-purity DMSO.

To aid dissolution, the solution can be gently warmed to 60°C and sonicated.

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile microcentrifuge

tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as indicated in Table 2.

Signaling Pathway
SB-590885 inhibits the MAPK/ERK signaling pathway by targeting B-Raf. The diagram below

illustrates the canonical pathway and the point of inhibition by SB-590885.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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